Cas no 62853-92-3 (Bicyclo[2.2.1]heptan-2-one, 1-(hydroxymethyl)-3,3-dimethyl-)

• Product Name: Bicyclo[2.2.1]heptan-2-one, 1-(hydroxymethyl)-3,3-dimethyl-
• CAS No: 62853-92-3
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 429862
• Update Time: 2024-01-29

Bicyclo[2.2.1]heptan-2-one, 1-(hydroxymethyl)-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-2-one, 1-(hydroxymethyl)-3,3-dimethyl-

• Inchi： 1S/C10H16O2/c1-9(2)7-3-4-10(5-7,6-11)8(9)12/h7,11H,3-6H2,1-2H3
• InChI Key： DXBZHTQWANLTPY-UHFFFAOYSA-N
• SMILES： C12(CO)CC(CC1)C(C)(C)C2=O

Computed Properties

• Exact Mass: 168.11508

Experimental Properties

• Density: 1.096±0.06 g/cm3(Predicted)
• Boiling Point: 258.8±13.0 °C(Predicted)
• PSA: 37.3
• pka: 14.07±0.10(Predicted)